Cas no 3407-93-0 (9-Hydrazinoacridine)

• Product Name: 9-Hydrazinoacridine
• CAS No: 3407-93-0
• MF: C₁₃H₁₁N₃
• MW: 209.246542215347
• MDL: MFCD00051330
• CID: 306192
• PubChem ID: 18864
• Update Time: 2025-05-28

9-Hydrazinoacridine Chemical and Physical Properties

Names and Identifiers

• Acridine, 9-hydrazinyl-
• 9-Hydrazinoacridine
• acridin-9-ylhydrazine
• P-HYDRAZINOACRIDINE
• 9-hydrazino-acridine
• 9-idrazinoacridina
• ACRIDINE,9-HYDRAZINO
• Acridine,9-hydrazinyl
• acridine-9-ylhydrazine
• D3294OZM15
• SCHEMBL722059
• UNII-D3294OZM15
• FT-0621671
• LS-08546
• AKOS009157304
• ACRIDINE, 9-HYDRAZINO-
• 9-ACRIDINYLHYDRAZINE
• DTXSID1063017
• NSC 138673
• 9-acridanone-hydrazone
• 5-22-14-00574 (Beilstein Handbook Reference)
• MFCD00051330
• NSC-138673
• 9-HYDRAZINYLACRIDINE
• BRN 0172911
• 3407-93-0
• A912372
• CS-0206052
• NSC138673

• MDL： MFCD00051330
• Inchi： 1S/C13H11N3/c14-16-13-9-5-1-3-7-11(9)15-12-8-4-2-6-10(12)13/h1-8H,14H2,(H,15,16)
• InChI Key： SVANEUDZNISLJD-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C(=C2C=CC=CC=12)NN

Computed Properties

• Exact Mass: 209.09500
• Monoisotopic Mass: 209.095297
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.8

Experimental Properties

• Color/Form: Yellow or brown acetic acid smelling solid
• Density: 1.1847 (rough estimate)
• Melting Point: 177 °C
• Boiling Point: 338.61°C (rough estimate)
• Flash Point: 241.6°C
• Refractive Index: 1.6000 (estimate)
• PSA: 50.94000
• LogP: 3.44690
• Solubility: Not determined

9-Hydrazinoacridine Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 28-23/24
• Safety Instruction： 45-36/37/39-28A-1
• Hazardous Material Identification：
• Risk Phrases：R28
• Storage Condition：(BD111790)

Additional information on 9-Hydrazinoacridine

Comprehensive Overview of 9-Hydrazinoacridine (CAS No. 3407-93-0): Properties, Applications, and Research Insights

9-Hydrazinoacridine (CAS No. 3407-93-0) is a specialized organic compound belonging to the acridine derivative family. Its unique molecular structure, featuring a hydrazine functional group attached to the acridine core, makes it a valuable intermediate in pharmaceutical research, material science, and biochemical studies. This compound has garnered significant attention due to its potential applications in fluorescence labeling, DNA intercalation, and anticancer agent development, aligning with current trends in precision medicine and diagnostic technologies.

Researchers and industries frequently search for terms like "9-Hydrazinoacridine synthesis," "CAS 3407-93-0 uses," and "acridine derivatives in medicine," reflecting growing interest in its versatile properties. The compound's ability to interact with nucleic acids has positioned it as a candidate for molecular probes and therapeutic agents, particularly in studies targeting genomic stability and cell cycle regulation. Its photophysical characteristics also make it relevant in optoelectronic applications, a hotspot in advanced material research.

From a synthetic chemistry perspective, 9-Hydrazinoacridine is often synthesized via nucleophilic substitution reactions involving acridine precursors. Its hydrazino group provides a reactive site for further functionalization, enabling the creation of tailored derivatives for specific applications. Recent publications highlight its role in developing small-molecule inhibitors and bioimaging tools, addressing modern challenges in drug discovery and cellular imaging.

Environmental and safety considerations are critical when handling 9-Hydrazinoacridine. While not classified as hazardous under standard regulations, proper laboratory practices—such as using personal protective equipment (PPE) and ensuring adequate ventilation—are recommended. This aligns with broader industry queries like "CAS 3407-93-0 safety data" and "handling acridine derivatives," emphasizing the need for responsible research practices.

In conclusion, 9-Hydrazinoacridine (CAS No. 3407-93-0) represents a multifaceted compound with expanding relevance in interdisciplinary research. Its integration into biomedical innovations and advanced materials underscores its importance in addressing contemporary scientific challenges. For researchers exploring acridine-based therapeutics or fluorescent markers, this compound offers a promising avenue for future breakthroughs.